Cas no 2185-86-6 (Victoria Blue R (C.I. 44040) (Technical Grade))

• Product Name: Victoria Blue R (C.I. 44040) (Technical Grade)
• CAS No: 2185-86-6
• MF: C₂₉H₃₂ClN₃
• MW: 458.037486076355
• MDL: MFCD00011876
• CID: 42587
• PubChem ID: 16599
• Update Time: 2025-11-01

Victoria Blue R (C.I. 44040) (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Basic Blue 11
• [4-[[4-(Dimethylamino)phenyl][4-(ethylamino)-1-naphthyl]methylene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium chloride
• Victoria Blue R
• C.I. 44040
• basicbluek
• C.I.Basicblue11
• CIPIGMENTBLUE2
• Victoria Blue R, pure
• victoriabluers
• victorialakebluer
• VICTORYBLUE
• SCHEMBL23064844
• MFCD00011876
• CI 44040
• Victoria Blue R (C.I. 44040)
• SCHEMBL2856656
• NSC-11240
• C.I. Basic Blue 11
• 2185-86-6
• Victoria Blue RS
• vic-toria blue r
• BASIC BLUE K
• Aizen Victoria Blue BOH
• VICTORIABLUER
• SCHEMBL23064843
• AKOS030241786
• N,N'-(N,N'-Tetramethyl)-1-diaminodiphenylnaphthylaminomethane hydrochloride
• [4-[Bis[4-(dimethylamino)phenyl]methylidene]naphthalen-1-ylidene]-ethylazanium chloride
• Methanaminium, N-[4-[[4-(dimethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, chloride
• Hidaco Victoria Blue R
• Victoria Lake Blue R
• SCHEMBL125523
• W-107515
• AKOS000283093
• AKOS015901187
• CHEBI:90518
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, chloride (1:1)
• N-(4-((4-(Dimethylamino)phenyl)(4-(ethylamino)naphthalen-1-yl)methylene)cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminium chloride
• Q7927164
• Victoria Blue R (C.I. 44040) (Technical Grade)
• EINECS 218-572-7
• NS00048149
• NSC11240
• [4-[bis[4-(dimethylamino)phenyl]methylidene]naphthalen-1-ylidene]-ethylazanium;chloride
• N-(4-((4-(dimethylamino)phenyl)(4-(ethylamino)naphthalen-1-yl)methylene)cyclohexa-2,5-dienylidene)-N-methylmethanaminium chloride
• 4-{[4-(dimethylamino)phenyl][4-(ethylamino)naphthalen-1-yl]methylidene}-N,N-dimethylcyclohexa-2,5-dien-1-iminium chloride
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, chloride
• NSC 11240
• Victoria Blue R, Dye content 80 %
• (4-((4-(Dimethylamino)phenyl)(4-(ethylamino)-1-naphthyl)methylene)cyclohexa-2,5-dien-1-ylidene)dimethylammonium chloride
• DTXSID90883804
• C.I. Basic Blue 11 (7CI,8CI)
• DTXCID301023290
• HY-D0253
• 4-((4-(dimethylamino)phenyl)(4-(ethylamino)naphthalen-1-yl)methylidene)-N,N-dimethylcyclohexa-2,5-dien-1-iminium chloride
• Methanaminium, N-[4-[[4-(dimethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, chloride (1:1)
• G69719
• CS-0010159

• MDL： MFCD00011876
• Inchi： 1S/C29H31N3.ClH/c1-6-30-28-20-19-27(25-9-7-8-10-26(25)28)29(21-11-15-23(16-12-21)31(2)3)22-13-17-24(18-14-22)32(4)5;/h7-20H,6H2,1-5H3;1H/b30-28+;
• InChI Key： JEVGKYBUANQAKG-JOTHOCIUSA-N
• SMILES： [Cl-].[NH+](CC)=C1C=CC(C2C=CC=CC=21)=C(C1C=CC(=CC=1)N(C)C)C1C=CC(=CC=1)N(C)C |c:2,t:14|

Computed Properties

• Exact Mass: 457.22800
• Monoisotopic Mass: 457.228476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Dark blue tasteless crystalline powder
• Density: 1.0153 (rough estimate)
• Boiling Point: 603.76°C (rough estimate)
• Flash Point: 299.3 °C
• Refractive Index: 1.6010 (estimate)
• Water Partition Coefficient: 0.5 g/L (20 ºC)
• PSA: 18.28000
• LogP: 3.05560
• Solubility: Slightly soluble in cold water, soluble in hot water, easily soluble in ethanol

Victoria Blue R (C.I. 44040) (Technical Grade) Security Information

• Hazard Category Code： R22
• Safety Instruction： S36
• RTECS：PA0780300
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Victoria Blue R (C.I. 44040) (Technical Grade)

Research Brief on Victoria Blue R (C.I. 44040) (Technical Grade) and Its Chemical Properties (CAS: 2185-86-6)

Victoria Blue R (C.I. 44040) is a synthetic dye belonging to the triarylmethane class, widely used in industrial applications such as textile dyeing, biological staining, and as a component in inks and coatings. With the chemical formula C29H32ClN3 and CAS number 2185-86-6, this compound has garnered attention in recent research due to its unique photophysical properties and potential applications in biomedical imaging and diagnostics. This research brief synthesizes the latest findings on Victoria Blue R (Technical Grade) to provide a comprehensive overview of its current uses and emerging opportunities in the chemical and biomedical fields.

Recent studies have explored the photostability and fluorescence characteristics of Victoria Blue R, particularly in the context of bioimaging. A 2023 study published in the Journal of Photochemistry and Photobiology demonstrated that Victoria Blue R exhibits strong fluorescence emission in the near-infrared region, making it a promising candidate for in vivo imaging applications. The study highlighted the dye's ability to bind selectively to certain cellular structures, which could be leveraged for diagnostic purposes. However, the research also noted challenges related to its solubility and potential cytotoxicity at higher concentrations, which need to be addressed for clinical translation.

In the realm of material science, Victoria Blue R has been investigated for its role in the development of advanced sensors. A 2024 paper in ACS Applied Materials & Interfaces reported the integration of Victoria Blue R into a polymer-based sensor array for detecting volatile organic compounds (VOCs). The dye's reversible color change in response to specific VOCs was attributed to its unique electronic structure, which undergoes conformational changes upon interaction with target molecules. This application underscores the versatility of Victoria Blue R beyond traditional dyeing uses, positioning it as a valuable component in smart materials and environmental monitoring technologies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of Victoria Blue R (Technical Grade) to enhance yield and purity while minimizing environmental impact. A 2023 study in Green Chemistry proposed a novel catalytic method using eco-friendly solvents, achieving a 15% reduction in energy consumption compared to conventional synthesis routes. This innovation aligns with the growing demand for sustainable chemical manufacturing practices in the pharmaceutical and dye industries.

Looking ahead, researchers are exploring the potential of Victoria Blue R derivatives for targeted drug delivery systems. Preliminary in vitro studies suggest that modified versions of the dye could serve as carriers for anticancer drugs, leveraging their ability to penetrate cell membranes. While these findings are promising, further investigation is needed to assess the safety and efficacy of such applications. The ongoing research on Victoria Blue R (CAS: 2185-86-6) demonstrates its continued relevance in both established and emerging scientific domains, offering multiple avenues for future exploration and technological development.